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Compound of Interest

Compound Name: Pentyl 4-hydroxybenzoate-d4

Cat. No.: B12399809 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for deuterated pentylparaben is currently

available in the public domain. This technical guide has been compiled using information on

non-deuterated pentylparaben and established scientific principles regarding the effects of

deuteration on the physicochemical and toxicological properties of compounds. The information

provided herein is intended for researchers, scientists, and drug development professionals

and should be used for informational purposes only. A formal risk assessment should be

conducted by qualified professionals before any handling or use of this substance.

Chemical Product and Company Identification
Product Name: Deuterated Pentylparaben

Synonyms:
Deuterated Pentyl 4-hydroxybenzoate,

Deuterated n-Amyl p-hydroxybenzoate

Chemical Formula:
C₁₂H₁₅D₁O₃ (representative, depends on

deuteration pattern)

CAS Number:

Not available for the deuterated form. The CAS

number for non-deuterated pentylparaben is

6521-29-5.
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As a direct SDS for deuterated pentylparaben is unavailable, the hazard identification is based

on data for non-deuterated pentylparaben.

Hazard Description

GHS Classification

Skin Irritation (Category 2), Serious Eye

Irritation (Category 2A), Skin Sensitization

(Category 1)

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation. H317: May cause

an allergic skin reaction. H319: Causes serious

eye irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P302+P352: IF ON

SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P333+P313: If skin

irritation or rash occurs: Get medical

advice/attention. P337+P313: If eye irritation

persists: Get medical advice/attention. P501:

Dispose of contents/container in accordance

with local regulations.
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Component CAS Number
Molecular
Formula

Molecular
Weight

Purity

Pentylparaben 6521-29-5 C₁₂H₁₆O₃
208.25 g/mol [1]

[2]
≥95%[2]

Deuterated

Pentylparaben
Not available

C₁₂H₁₅D₁O₃

(example)

~209.26 g/mol

(for one

deuterium)

Not applicable

First-Aid Measures
Exposure Route First-Aid Instructions

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Get medical

attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Get medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. Loosen

tight clothing such as a collar, tie, belt, or

waistband. Get medical attention.
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Property Value

Appearance Off-white to beige solid[1]

Odor Odorless

Melting Point Not available

Boiling Point Not available

Solubility Insoluble in water; soluble in organic solvents.

Molecular Weight 208.25 g/mol [1][2]

Toxicological Information
No specific LD50 or LC50 data for pentylparaben was found in the provided search results.

One available SDS for pentylparaben explicitly states "ORAL LD50: NO DATA AVAILABLE"[3].

However, general information on the toxicity of long-chain parabens is available.

General Toxicity of Long-Chain Parabens:

Acute Toxicity: Parabens generally exhibit low acute toxicity.[4]

Skin Irritation: May cause skin irritation.[5]

Eye Irritation: May cause serious eye irritation.[5]

Sensitization: May cause an allergic skin reaction.[5]

Endocrine Disruption: Parabens, particularly long-chain parabens like pentylparaben, are

known to have weak estrogenic activity.[6] They can bind to estrogen receptors and may also

exhibit antiandrogenic effects.[7] The estrogenic activity of parabens increases with the

length of the alkyl chain.[6]

Genotoxicity: Generally considered non-mutagenic in Ames tests.[4]
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Deuteration, the replacement of hydrogen with its heavier isotope deuterium, can significantly

impact the metabolic fate and toxicological profile of a compound. This is primarily due to the

Kinetic Isotope Effect (KIE), where the C-D bond is stronger and more difficult to break than a

C-H bond.

Expected Effects of Deuteration on Pentylparaben:

Metabolism: The primary metabolic pathway for parabens is hydrolysis by esterases to p-

hydroxybenzoic acid. Deuteration at or near the ester linkage could slow down this

hydrolysis, leading to a longer half-life of the parent compound in the body.

Toxicity: A slower metabolism could lead to prolonged exposure to the active paraben,

potentially increasing its estrogenic or other toxic effects. Conversely, if a toxic metabolite is

formed during metabolism, deuteration could decrease toxicity by reducing the rate of its

formation.

Physicochemical Properties: Deuteration is not expected to significantly alter the basic

physical and chemical properties such as appearance and solubility. The molecular weight

will increase slightly with each deuterium atom incorporated.

Experimental Protocols
Detailed methodologies for key toxicological assessments are outlined in the OECD guidelines.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.

Test Animal: Albino rabbit.

Procedure:

A single dose of the test substance (0.5 g for solids) is applied to a small area of shaved

skin (approx. 6 cm²).[2]

The treated area is covered with a gauze patch.
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The exposure period is typically 4 hours.[2]

After exposure, the residual substance is removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after application, and observations may continue for up to 14 days.[2]

Classification: The severity of the skin reactions is scored to determine the irritation potential.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test assesses the potential of a substance to cause eye irritation or damage.

Test Animal: Albino rabbit.[8]

Procedure:

A single dose of the test substance is applied into the conjunctival sac of one eye.[7][8]

The other eye serves as a control.

The eyelids are held together for about one second.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[9][10] Observations can be extended to 21 days to

assess reversibility.[8]

Classification: The severity of ocular lesions is scored to classify the substance's irritation

potential.

Bacterial Reverse Mutation Test (Ames Test) (Based on
OECD Guideline 471)
This in vitro test is used to assess the mutagenic potential of a substance.[1][11]

Test System: Strains of Salmonella typhimurium and Escherichia coli that are auxotrophic for

a specific amino acid (e.g., histidine).[1]
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Procedure:

The bacterial strains are exposed to the test substance at various concentrations, with and

without a metabolic activation system (S9 mix).[11]

The bacteria are then plated on a minimal medium lacking the required amino acid.

Observation: The number of revertant colonies (colonies that have mutated back to being

able to synthesize the amino acid) is counted.

Interpretation: A significant, dose-related increase in the number of revertant colonies

compared to the control indicates a mutagenic potential.[11]
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Caption: Paraben binding to estrogen receptors, leading to gene transcription.
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Caption: Workflow for assessing skin irritation potential using an in vitro model.
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Logical Relationship of Deuteration Effects
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Caption: Logical flow of how deuteration can alter the properties of pentylparaben.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety Data Sheet for Deuterated Pentylparaben: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399809#safety-data-sheet-for-deuterated-
pentylparaben]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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